2-phenyl-5-(pyrazin-2-ylcarbonyl)-4,5,6,7-tetrahydro-1H-imidazo[4,5-c]pyridine

• IUPAC Name: (2-phenyl-3,4,6,7-tetrahydroimidazo[4,5-c]pyridin-5-yl)-pyrazin-2-ylmethanone
• InChI: InChI=1S/C17H15N5O/c23-17(14-10-18-7-8-19-14)22-9-6-13-15(11-22)21-16(20-13)12-4-2-1-3-5-12/h1-5,7-8,10H,6,9,11H2,(H,20,21)
• InChI Key: RQZDXOIUBAHJML-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC2=C1N=C(N2)C3=CC=CC=C3)C(=O)C4=NC=CN=C4
• Molecular Formula: C17H15N5O
• Molecular Weight: 305.33 g/mol

Description

Synthesis Analysis

The synthesis of imidazo[4,5-c]pyridines involves several strategies, including palladium-catalyzed amidation of 2-chloro-3-amino-heterocycles, which provides a pathway for substituting at N1 and C2 positions. This method has been demonstrated for the synthesis of related structures, offering a quick access to these compounds (Rosenberg, Zhao, & Clark, 2012).

Molecular Structure Analysis

The molecular structure of related imidazo[4,5-c]pyridine compounds has been investigated through various techniques, including X-ray crystallography, revealing intricate details about their conformation and electronic structure. For instance, ethyl 2-(6-bromo-2-phenyl-3H-imidazo[4,5-b]pyridin-3-yl)acetate, a related compound, shows distinct inclinations of the pendant phenyl ring to the imidazo[4,5-b]pyridine core, highlighting the structural versatility of these compounds (Hjouji, Mague, Rodi, Ouzidana, & Essassic, 2016).

Chemical Reactions and Properties

Imidazo[4,5-c]pyridines undergo various chemical reactions, including cycloadditions and condensations, to form pharmacologically active derivatives. For instance, concise routes to pyridazin-3-ones have been established through cycloaddition of pyridine N-imine with alkyl-4-oxohex-5-ynoates, followed by condensation with hydrazine, showcasing the chemical versatility of these structures (Johnston, Allcock, Jiang, Collier, Blakli, Rosair, Bailey, Morgan, Kohno, & Adams, 2008).

Physical Properties Analysis

The physical properties, including solvatochromism and crystal packing, of related imidazo[4,5-c]pyridine derivatives have been thoroughly studied. For example, investigations on the structures and spectroscopic properties of imidazo[1,2-a]pyrazin-3(7H)-one derivatives provide insight into the planar ring structure, weakened carbonyl character, and aromaticity of these compounds, which are crucial for understanding their physical behavior (Nakai, Yasui, Nakazato, Iwasaki, Maki, Niwa, Ohashi, & Hirano, 2003).

Chemical Properties Analysis

The chemical properties of imidazo[4,5-c]pyridines, including their reactivity and interaction with various chemical agents, have been explored in depth. The synthesis and biological screening of imidazo[1,2-a]pyridines, for instance, illustrate the potential of these compounds as pharmacologically active agents, highlighting their reactivity and functional group compatibility (Bhuva, Patolia, Patel, & Purohit, 2009).